Cas no 1211531-90-6 (1-(5-methoxypyridin-3-yl)methylpiperazine)

• Product Name: 1-(5-methoxypyridin-3-yl)methylpiperazine
• CAS No: 1211531-90-6
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6375096
• PubChem ID: 83883262
• Update Time: 2025-11-03

1-(5-methoxypyridin-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxypyridin-3-yl)methylpiperazine
• GS2305
• 5-(piperazin-1-ylmethyl)pyridin-3-ol
• 1211531-90-6
• SCHEMBL20412747
• EN300-1827821

• Inchi： 1S/C11H17N3O/c1-15-11-6-10(7-13-8-11)9-14-4-2-12-3-5-14/h6-8,12H,2-5,9H2,1H3
• InChI Key： NNSGJUZFVPMOTJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)CN1CCNCC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-(5-methoxypyridin-3-yl)methylpiperazine

Introduction to 1-(5-methoxypyridin-3-yl)methylpiperazine (CAS No: 1211531-90-6)

1-(5-methoxypyridin-3-yl)methylpiperazine, identified by its CAS number 1211531-90-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class, which is renowned for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of a methoxypyridine moiety in its structure enhances its pharmacological potential, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 1-(5-methoxypyridin-3-yl)methylpiperazine consists of a piperazine ring substituted with a 5-methoxypyridine group at the 3-position. This arrangement confers unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The methoxy group introduces a polar, hydrophilic region, while the pyridine ring contributes to hydrophobic interactions, making this compound an ideal candidate for designing molecules with balanced solubility and binding affinity.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-(5-methoxypyridin-3-yl)methylpiperazine. Its structural features suggest potential applications in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. Preliminary studies have highlighted its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways. These findings align with the broader efforts in developing next-generation neuromodulators that could address unmet medical needs.

One of the most compelling aspects of 1-(5-methoxypyridin-3-yl)methylpiperazine is its versatility as a pharmacophore. Researchers have leveraged its scaffold to design derivatives with enhanced efficacy and reduced side effects. For instance, modifications at the piperazine nitrogen atoms or the pyridine ring have led to compounds with improved metabolic stability and better pharmacokinetic profiles. Such advancements underscore the importance of 1-(5-methoxypyridin-3-yl)methylpiperazine as a building block in medicinal chemistry.

The synthesis of 1-(5-methoxypyridin-3-yl)methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group onto the pyridine ring typically employs nucleophilic substitution reactions, while the connection to the piperazine moiety often involves reductive amination or nucleophilic addition strategies. These synthetic pathways highlight the compound's synthetic accessibility, which is crucial for large-scale production and further derivatization.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(5-methoxypyridin-3-yl)methylpiperazine's potential. Molecular docking studies have been instrumental in identifying key binding interactions between this compound and target proteins. These simulations have provided insights into how structural modifications can optimize binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, offering a cost-effective means to screen vast libraries of compounds.

In clinical research, 1-(5-methoxypyridin-3-yl)methylpiperazine has shown promise as an intermediate in developing treatments for neurological disorders. Its ability to modulate dopaminergic and serotonergic systems makes it a candidate for conditions such as depression, anxiety, and Parkinson's disease. While clinical trials are still in early stages, preclinical data suggest that derivatives of this compound may offer therapeutic benefits without significant side effects associated with traditional treatments.

The role of 1-(5-methoxypyridin-3-yl)methylpiperazine in addressing inflammation-related diseases is also gaining attention. Studies indicate that this compound can interact with inflammatory pathways by modulating key enzymes and receptors involved in immune responses. This mechanism suggests potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The dual modulation of neurotransmitter and inflammatory pathways positions this compound as a multifaceted therapeutic agent.

As research progresses, the applications of 1-(5-methoxypyridin-3-yl)methylpiperazine are expected to expand into new therapeutic areas. Its unique structural features make it adaptable for designing molecules targeting various biological processes. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel drug candidates that address complex diseases more effectively.

The future development of 1-(5-methoxypyridin-3-yl)methylpiperazine will benefit from interdisciplinary approaches that combine synthetic chemistry, pharmacology, and computational modeling. By integrating these disciplines, researchers can accelerate the discovery and optimization of new derivatives with improved pharmacological profiles. This holistic approach is essential for translating laboratory findings into viable therapeutics that meet clinical needs.